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Compound of Interest

Compound Name: 3-Indoxyl caprylate

Cat. No.: B137646

Researchers, scientists, and drug development professionals are tasked with handling a wide
array of chemical compounds. Among these, 3-Indoxyl caprylate, a substrate used in various
biochemical assays, requires careful management from acquisition to disposal. Adherence to
proper disposal protocols is not only a regulatory necessity but also a cornerstone of laboratory
safety and environmental responsibility. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans for 3-Indoxyl caprylate.

Key Physical and Chemical Properties

Understanding the properties of 3-Indoxyl caprylate is the first step toward safe handling and
disposal. The following table summarizes its key quantitative data.

Property Value

CAS Number 133950-66-0[1]
Molecular Formula C16H21NO2
Appearance Solid

Storage Temperature -20°C[2]

Hazard Identification and Personal Protective
Equipment (PPE)
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3-Indoxyl caprylate is not classified as a hazardous substance or mixture according to the
Globally Harmonized System (GHS). However, as a good laboratory practice, it is prudent to
handle all chemicals with care.

Potential Hazards:

e While not classified as hazardous, contact with skin, eyes, and respiratory tract should be
avoided.

» The toxicological properties of this substance have not been fully investigated.

Recommended Personal Protective Equipment (PPE):

To ensure personal safety, the following PPE should be worn when handling 3-Indoxyl
caprylate:

Eye Protection: Tightly fitting safety goggles with side-shields.[1]

o Hand Protection: Handle with gloves that are inspected prior to use.[1] The selected gloves
must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived
from it.[1]

o Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[1] A lab coat is
generally sufficient for handling small quantities in a laboratory setting.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[1]

Experimental Workflow for Handling and Disposal

The following diagram outlines the standard workflow for handling 3-indoxyl caprylate in a
laboratory setting, from preparation to final disposal.
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Figure 1. A workflow diagram for the safe handling and disposal of 3-Indoxyl caprylate.
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Step-by-Step Disposal Protocol

The proper disposal of 3-Indoxyl caprylate and its associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e Solid Waste: Unused or expired 3-Indoxyl caprylate powder should be collected in a
designated, sealed, and clearly labeled waste container. Do not mix with other chemical
waste unless compatible.

o Liquid Waste: Solutions containing 3-Indoxyl caprylate should be collected in a separate,
leak-proof, and appropriately labeled liquid waste container. Avoid mixing with other solvent
waste streams unless permitted by your institution's waste management guidelines.

» Contaminated Materials: Items such as gloves, pipette tips, and weighing paper that are
contaminated with 3-Indoxyl caprylate should be placed in a designated solid chemical
waste container.

2. Waste Container Labeling:

o All waste containers must be clearly labeled with the full chemical name: "3-Indoxyl
caprylate Waste".

 Include the primary hazard (if any) and the date of accumulation.
o Ensure the label is legible and securely attached to the container.
3. Storage of Waste:

» Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.[1]

e The storage area should have secondary containment to prevent spills from reaching the
environment.

4. Final Disposal:
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» Disposal of 3-Indoxyl caprylate waste must be carried out by a licensed chemical waste
disposal company.

e Do not dispose of 3-Indoxyl caprylate down the drain or in regular trash.[1]
» Follow all local, state, and federal regulations for hazardous waste disposal.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate any potential
risks.

1. Personal Protection:

e Ensure you are wearing the appropriate PPE, including safety goggles, gloves, and a lab
coat, before addressing the spill.

2. Spill Containment:

o For small spills of solid material, carefully sweep or scoop up the material and place it in a
designated chemical waste container.[3] Avoid generating dust.

o For liquid spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand,
or earth).

3. Decontamination:
o Clean the spill area with a suitable decontamination solution, followed by water.
4. Waste Disposal:

» All materials used for spill cleanup should be placed in a sealed container, labeled as "3-
Indoxyl caprylate Spill Debris," and disposed of as chemical waste.

The following decision tree illustrates the logical steps to take in the event of a chemical spill.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b137646?utm_src=pdf-body
https://www.benchchem.com/product/b137646?utm_src=pdf-body
https://www.targetmol.com/attachment/SDS/235808112840278030/T89202
https://www.biohope.com.cn/vancheerfile/files/2020/8/20200814043123605.pdf
https://www.benchchem.com/product/b137646?utm_src=pdf-body
https://www.benchchem.com/product/b137646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Assess Spill Size

Small & Manageable

Evacuate Area Don PPE

Alert Supervisor Contain Spill

Y

Follow Emergency Protocol I Clean Up Spill I

Y

[ Dispose of Waste ]

Y

[ Decontaminate Area j

Y

I Report Incident I

Click to download full resolution via product page

Figure 2. Decision-making workflow for a chemical spill.
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By adhering to these guidelines, laboratories can ensure the safe and responsible disposal of
3-Indoxyl caprylate, protecting both personnel and the environment. Always consult your
institution's specific safety and waste management protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b137646?utm_src=pdf-body
https://www.benchchem.com/product/b137646?utm_src=pdf-custom-synthesis
https://www.targetmol.com/attachment/SDS/235808112840278030/T89202
https://cdn.gbiosciences.com/pdfs/msds/RC-518_msds.pdf
https://www.biohope.com.cn/vancheerfile/files/2020/8/20200814043123605.pdf
https://www.benchchem.com/product/b137646#3-indoxyl-caprylate-proper-disposal-procedures
https://www.benchchem.com/product/b137646#3-indoxyl-caprylate-proper-disposal-procedures
https://www.benchchem.com/product/b137646#3-indoxyl-caprylate-proper-disposal-procedures
https://www.benchchem.com/product/b137646#3-indoxyl-caprylate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b137646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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